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Compound of Interest

Compound Name: 1,2,3-Trichloro-5-fluorobenzene

Cat. No.: B1602144 Get Quote

An In-Depth Technical Guide to 1,2,3-Trichloro-5-fluorobenzene (CAS: 3107-21-9):

Properties, Synthesis, and Applications in Research and Development

Introduction and Strategic Overview
1,2,3-Trichloro-5-fluorobenzene is a halogenated aromatic compound characterized by a

benzene ring substituted with three chlorine atoms and one fluorine atom.[1] As a poly-

substituted benzene derivative, it serves as a valuable and versatile building block in synthetic

organic chemistry. For researchers in drug development and materials science, the specific

arrangement of its halogen substituents offers a unique scaffold for creating more complex

molecules. The presence of both chlorine and fluorine atoms allows for differential reactivity,

enabling selective functionalization through various modern synthetic methodologies.[2] This

guide provides a comprehensive technical overview of its properties, a plausible and detailed

synthetic protocol, its potential reactivity, and essential safety guidelines for laboratory

professionals.

Physicochemical and Structural Properties
The fundamental identity and physical characteristics of 1,2,3-Trichloro-5-fluorobenzene are

crucial for its handling, storage, and application in experimental design. The compound typically

presents as a light yellow to yellow solid or semi-solid.[3] It has very poor solubility in water, a

common trait for polychlorinated aromatic hydrocarbons.[4][5] Proper storage requires a dry,

controlled environment, typically between 2-8°C, to ensure its stability.[3][6]
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Table 1: Core Physicochemical Properties

Property Value Source(s)

CAS Number 3107-21-9 [1][3][7]

Molecular Formula C₆H₂Cl₃F [1][3][4][7]

Molecular Weight 199.44 g/mol [4][7]

Appearance
Light yellow to yellow solid or

semi-solid
[3]

Purity Typically ≥97% [3]

Water Solubility
Insoluble (3.2E-3 g/L at 25°C,

estimated)
[4]

Storage Temperature 2-8°C, sealed in dry conditions [3][6]

InChI Key
DGWPPUWATNWMOW-

UHFFFAOYSA-N
[1][3][4]

| Canonical SMILES| C1=C(C=C(C(=C1Cl)Cl)Cl)F |[1][4] |

Figure 3: Potential Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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